Explore by Category Physical Property Standards

Dimethyl terephthalate

Dimethyl terephthalate (DMT) is a chemical compound used in scientific research. It serves as a vital material for synthesizing polymers, such as polyethylene terephthalate (PET). DMT's diverse applications range from producing fibers for clothing to manufacturing plastic bottles. Its versatility makes DMT an indispensable compound in modern scientific exploration.

CAS No.:120-61-6

Molecular Formula:C6H4(COOCH3)2
C10H10O4
C10H10O4

Molecular Weight:194.18g/mol

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Naphthalene

Naphthalene, a chemical compound, is widely used in scientific research. With its aromatic properties, it finds applications in materials synthesis, organic chemistry, and environmental studies. Researchers leverage its unique structure to explore various chemical reactions and develop innovative solutions for diverse scientific challenges.

CAS No.:91-20-3

Molecular Formula:C10H8

Molecular Weight:128.17 g/mol

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Styrene

Polystyrene, a versatile chemical compound, is widely used in scientific research. With its high perplexity and burstiness, it finds applications in areas like material science, biomedical research, and environmental studies. Discover the endless possibilities of polystyrene in advancing scientific knowledge!

CAS No.:9003-53-6

Molecular Formula:C8H8
C8H8
C6H5CHCH2

Molecular Weight:104.15 g/mol

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Duroquinone

Duroquinone is a versatile chemical compound used in scientific research. With its unique properties, it finds applications in various fields like organic synthesis, material science, and energy storage. Its ability to undergo redox reactions makes it invaluable for studying electron transfer processes and developing new technologies.

CAS No.:527-17-3

Molecular Formula:C10H12O2

Molecular Weight:164.20 g/mol

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Sodium methanesulfonate

Sodium methanesulfonate is a versatile chemical compound used extensively in scientific research. It serves as a catalyst, reagent, and stabilizer in various reactions, making it valuable in organic synthesis and pharmaceutical development. Its applications range from drug manufacturing to material science, highlighting its significance in advancing scientific knowledge.

CAS No.:2386-57-4

Molecular Formula:CH4NaO3S

Molecular Weight:119.10 g/mol

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4,4'-Difluorobenzophenone

'4,4'-Difluorobenzophenone' is a chemical compound used in scientific research. It exhibits high perplexity due to its complex structure and burstiness through its diverse applications, including organic synthesis and pharmaceutical development.

CAS No.:345-92-6

Molecular Formula:C13H8F2O

Molecular Weight:218.2 g/mol

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